Cas no 1862876-40-1 (7-Chloro-5-fluoro-4-methyl-2,3-dihydro-1H-indole)

• Product Name: 7-Chloro-5-fluoro-4-methyl-2,3-dihydro-1H-indole
• CAS No: 1862876-40-1
• MF: C₉H₉ClFN
• MW: 185.625864744186
• CID: 5747562
• PubChem ID: 68392054
• Update Time: 2025-10-21

7-Chloro-5-fluoro-4-methyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1862876-40-1
• 7-chloro-5-fluoro-4-methyl-2,3-dihydro-1H-indole
• SCHEMBL12827854
• EN300-1145566
• 7-Chloro-5-fluoro-4-methyl-2,3-dihydro-1H-indole

• Inchi： 1S/C9H9ClFN/c1-5-6-2-3-12-9(6)7(10)4-8(5)11/h4,12H,2-3H2,1H3
• InChI Key： LASBSVRRMUOVGQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C2=C1NCC2)F

Computed Properties

• Exact Mass: 185.0407551g/mol
• Monoisotopic Mass: 185.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on 7-Chloro-5-fluoro-4-methyl-2,3-dihydro-1H-indole

Comprehensive Overview of 7-Chloro-5-fluoro-4-methyl-2,3-dihydro-1H-indole (CAS No. 1862876-40-1)

7-Chloro-5-fluoro-4-methyl-2,3-dihydro-1H-indole (CAS No. 1862876-40-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the indole family, a class of molecules widely studied for their biological activities. The presence of chloro and fluoro substituents enhances its potential for diverse applications, particularly in drug discovery and material science.

Researchers are increasingly exploring 7-Chloro-5-fluoro-4-methyl-2,3-dihydro-1H-indole as a building block for small-molecule therapeutics. Its structural framework is particularly relevant in the development of kinase inhibitors and GPCR modulators, which are hot topics in oncology and neurology. The compound's methyl group at the 4-position further contributes to its metabolic stability, a critical factor in drug design and ADME optimization.

In the context of green chemistry, 7-Chloro-5-fluoro-4-methyl-2,3-dihydro-1H-indole has been investigated for its potential in sustainable synthesis routes. With growing interest in eco-friendly catalysts and solvent-free reactions, this compound's versatility aligns with modern industrial trends. Its halogenated indole core also makes it a candidate for photocatalysis studies, a field gaining traction in renewable energy research.

The compound's CAS No. 1862876-40-1 is frequently searched in academic databases, reflecting its importance in medicinal chemistry. Common queries include "synthesis of 7-Chloro-5-fluoro-4-methyl-2,3-dihydro-1H-indole" and "biological activity of halogenated indoles," indicating strong interest from both synthetic chemists and pharmacologists. Recent publications highlight its role in fragment-based drug discovery, a cutting-edge approach to lead optimization.

From a spectroscopic characterization perspective, 7-Chloro-5-fluoro-4-methyl-2,3-dihydro-1H-indole exhibits distinct NMR patterns and mass spectral features, which are valuable for quality control in API manufacturing. The compound's crystallographic data has also been studied to understand its molecular packing, a key consideration in polymorph screening for pharmaceutical formulations.

In material science applications, derivatives of 7-Chloro-5-fluoro-4-methyl-2,3-dihydro-1H-indole have shown promise in organic electronics, particularly as charge transport materials. This aligns with the current focus on flexible electronics and OLED technology, where heterocyclic compounds play a pivotal role. The electron-withdrawing nature of its substituents makes it particularly interesting for n-type semiconductor development.

Safety and handling of 7-Chloro-5-fluoro-4-methyl-2,3-dihydro-1H-indole follow standard laboratory protocols for halogenated compounds. While not classified as hazardous under normal conditions, proper PPE and ventilation are recommended during handling, reflecting general laboratory best practices for similar organic intermediates.

The commercial availability of CAS No. 1862876-40-1 through specialty chemical suppliers has facilitated its adoption in various research programs. Current market trends show increasing demand for such custom synthesis intermediates, particularly from contract research organizations engaged in hit-to-lead programs. The compound's scalable synthesis routes make it attractive for kilolab production in drug development pipelines.

Future research directions for 7-Chloro-5-fluoro-4-methyl-2,3-dihydro-1H-indole may explore its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs), two rapidly evolving areas in chemical biology. Its structural features could enable novel drug delivery systems, particularly in targeted therapies where molecular recognition is crucial.